Cas no 2137788-71-5 (3-Isoquinolinecarboxylic acid, 6-(dimethylamino)-)

• Product Name: 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)-
• CAS No: 2137788-71-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5260420
• Update Time: 2025-05-22

3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)-

• Inchi： 1S/C12H12N2O2/c1-14(2)10-4-3-8-7-13-11(12(15)16)6-9(8)5-10/h3-7H,1-2H3,(H,15,16)
• InChI Key： CNUWETKNMSTCAA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(N(C)C)C=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)-

Exploring the Potential of 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- (CAS No. 2137788-71-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- (CAS No. 2137788-71-5) has emerged as a compound of significant interest. This unique molecule, characterized by its isoquinoline backbone and dimethylamino substitution, offers a wide range of applications in pharmaceutical research, material science, and beyond. Researchers are increasingly drawn to its structural versatility, which allows for modifications that can lead to novel compounds with enhanced properties.

The 6-(dimethylamino)-3-isoquinolinecarboxylic acid structure is particularly noteworthy for its potential in drug discovery. Recent studies have highlighted its role as a building block for small molecule inhibitors and fluorescent probes, addressing current demands in targeted therapy and diagnostic imaging. As the pharmaceutical industry shifts toward personalized medicine, compounds like 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- are gaining attention for their ability to interact with specific biological targets.

From a synthetic chemistry perspective, the CAS 2137788-71-5 compound presents interesting challenges and opportunities. Its carboxylic acid functionality allows for various derivatization strategies, while the dimethylamino group at the 6-position influences both reactivity and solubility. These features make it a valuable intermediate for constructing more complex molecular architectures, particularly in the development of heterocyclic compounds with potential biological activity.

The growing interest in isoquinoline derivatives in academic and industrial research has positioned 6-(dimethylamino)-3-isoquinolinecarboxylic acid as a compound worth deeper investigation. Current trends in chemical research emphasize the importance of such nitrogen-containing heterocycles, which are frequently found in natural products and pharmaceuticals. This aligns with the broader search for sustainable synthetic methods and green chemistry approaches that minimize environmental impact while maximizing efficiency.

Analytical characterization of 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- reveals interesting spectroscopic properties that make it suitable for various applications. The compound's fluorescence characteristics, stemming from its conjugated system and electron-donating dimethylamino group, have potential uses in molecular sensing and bioimaging technologies. These applications are particularly relevant given the current focus on non-invasive diagnostic tools and real-time monitoring of biological processes.

In material science, the CAS 2137788-71-5 compound shows promise as a precursor for functional materials. Its ability to form coordination complexes with metal ions opens possibilities for creating novel metal-organic frameworks (MOFs) or luminescent materials. This aspect is especially interesting considering the ongoing research into smart materials for energy storage, optoelectronics, and catalytic applications.

The stability and handling characteristics of 6-(dimethylamino)-3-isoquinolinecarboxylic acid make it suitable for various experimental conditions. Unlike some reactive intermediates, this compound demonstrates good stability under standard laboratory conditions, which contributes to its growing popularity in synthetic workflows. This practical advantage aligns with the current emphasis on user-friendly chemical reagents that facilitate reproducible research outcomes.

As research into isoquinoline-based compounds continues to expand, the commercial availability of 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- (CAS No. 2137788-71-5) from specialized chemical suppliers has increased. This accessibility supports its broader adoption across different research areas and enables more scientists to explore its potential applications. The compound's growing presence in scientific literature reflects its importance as a versatile building block in modern chemistry.

Future directions for research involving CAS 2137788-71-5 may include exploring its biological activity profile, optimizing synthetic routes for large-scale production, and investigating its potential in emerging technologies like molecular electronics or supramolecular chemistry. The compound's unique structural features position it well for these diverse applications, making it a subject of ongoing interest in both academic and industrial settings.

In conclusion, 3-Isoquinolinecarboxylic acid, 6-(dimethylamino)- represents an important addition to the toolkit of modern chemists. Its combination of structural features, synthetic versatility, and potential applications across multiple disciplines ensures its continued relevance in chemical research. As scientists seek to address current challenges in healthcare, materials development, and sustainable chemistry, compounds like this will undoubtedly play a significant role in shaping future innovations.